Cas no 1258863-98-7 (1-(2-fluoroethyl)-1H-pyrazol-3-amine)

1-(2-fluoroethyl)-1H-pyrazol-3-amine structure
1258863-98-7 structure
Product Name:1-(2-fluoroethyl)-1H-pyrazol-3-amine
CAS No:1258863-98-7
MF:C5H8FN3
MW:129.135523796082
MDL:MFCD23130701
CID:4583069
PubChem ID:80697859
Update Time:2024-03-01

1-(2-fluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-ethyl)-1H-pyrazol-3-ylamine
    • 1-(2-fluoroethyl)-1H-pyrazol-3-amine
    • MDL: MFCD23130701
    • Inchi: 1S/C5H8FN3/c6-2-4-9-3-1-5(7)8-9/h1,3H,2,4H2,(H2,7,8)
    • InChI Key: MWSMIKDDSZIQEU-UHFFFAOYSA-N
    • SMILES: N1(CCF)C=CC(N)=N1

Computed Properties

  • Exact Mass: 129.07022543g/mol
  • Monoisotopic Mass: 129.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 266.8±20.0 °C at 760 mmHg
  • Flash Point: 115.2±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2-fluoroethyl)-1H-pyrazol-3-amine Security Information

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